Cas no 2680724-73-4 (tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate)

• Product Name: tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate
• CAS No: 2680724-73-4
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5647926
• PubChem ID: 165916356
• Update Time: 2025-07-19

tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680724-73-4
• EN300-28281090
• tert-butyl N-[2-cyano-5-(dimethylamino)phenyl]carbamate
• tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate

• Inchi： 1S/C14H19N3O2/c1-14(2,3)19-13(18)16-12-8-11(17(4)5)7-6-10(12)9-15/h6-8H,1-5H3,(H,16,18)
• InChI Key： DNHQCXUGMIJKLX-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CC=C(C=1)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate

Introduction to tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate (CAS No. 2680724-73-4)

tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate (CAS No. 2680724-73-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of carbamates, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The chemical structure of tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further substituted with a cyano group and a dimethylamino group on the phenyl ring. This combination of functional groups imparts specific properties that make it an attractive candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are crucial in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising inhibitory activity against certain kinases, making it a potential candidate for the development of novel therapeutic agents.

The synthesis of tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate involves several well-documented steps, including the formation of the tert-butyl carbamate intermediate and subsequent functionalization with the cyano and dimethylamino groups. These synthetic routes are highly reproducible and can be scaled up for industrial production, ensuring a consistent supply for research and development purposes.

Beyond its pharmaceutical applications, tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent advancements in this field have demonstrated that compounds with similar structures can enhance device performance by improving charge transport and stability.

In terms of safety and handling, it is important to note that while tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The environmental impact of tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate is another important consideration. Studies have shown that proper waste management and disposal protocols should be implemented to prevent environmental contamination. Green chemistry principles are increasingly being applied in the synthesis of this compound to reduce its ecological footprint.

In conclusion, tert-butyl N-2-cyano-5-(dimethylamino)phenylcarbamate (CAS No. 2680724-73-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other advanced technologies. Its unique chemical structure and functional properties make it an invaluable tool for researchers and developers working at the forefront of these fields. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear highly promising.